Cas no 18019-56-2 (3-methyl-3-phenyl-2-benzofuran-1-one)

• Product Name: 3-methyl-3-phenyl-2-benzofuran-1-one
• CAS No: 18019-56-2
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 1377275
• PubChem ID: 239990
• Update Time: 2025-04-20

3-methyl-3-phenyl-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-phenyl-2-benzofuran-1-one
• NSC45823
• SureCN11932064
• 3-Methyl-3-phenylphthalid
• 3-Methyl-3-phenyl-2-benzofuran-1(3H)-one
• 3-methyl-3-phenylphthalide
• 1-Phenyl-1-methyl-phthalid
• AR-1F4265
• CTK0I1169
• 3-Methyl-3-phenyl-phthalid
• 3-methyl-3-phenyl-phthalide
• AC1Q6HDV
• 3-methyl-3-phenyl-3H-isobenzofuran-1-one
• AC1L647E
• NSC45823; SureCN11932064; 3-Methyl-3-phenylphthalid; 3-Methyl-3-phenyl-2-benzofuran-1(3H)-one; 3-methyl-3-phenylphthalide; 1-Phenyl-1-methyl-phthalid; AR-1F4265; CTK0I1169; 3-Methyl-3-phenyl-phthalid; 3-methyl-3-phenyl-phthalide; AC1Q6HDV; 3-methyl-3-phenyl-3H-isobenzofuran-1-one; AC1L647E;
• SCHEMBL11932064
• NSC-45823
• DS-014280
• AKOS024324128
• NSC 45823
• 18019-56-2
• 3-methyl-3-phenyl-isobenzofuran-1-one
• 3-Methyl-3-phenylisobenzofuran-1(3H)-one

• Inchi： 1S/C15H12O2/c1-15(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14(16)17-15/h2-10H,1H3
• InChI Key： SPUQBDKMCCUCNO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 224.08376
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones